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Compound of Interest

Compound Name: Methyl 2-ethoxyacetate

Cat. No.: B042190 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the

Safe Handling and Use of Methyl 2-Ethoxyacetate.

This technical guide provides a comprehensive overview of the material safety data for Methyl
2-ethoxyacetate (CAS No. 17640-26-5). The information is compiled and presented to meet

the needs of researchers, scientists, and professionals in drug development, with a focus on

clear data presentation and practical safety protocols.

Chemical and Physical Properties
Methyl 2-ethoxyacetate is a solid organic compound.[1] A summary of its key physical and

chemical properties is provided in Table 1. This data is essential for understanding its behavior

under various laboratory conditions.
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Property Value Source

CAS Number 17640-26-5 [1]

Molecular Formula C₅H₁₀O₃ [2]

Molecular Weight 118.13 g/mol [2]

Physical Form Solid [1]

InChI Key
PPFNAOBWGRMDLL-

UHFFFAOYSA-N

SMILES String O=C(COCC)OC [1]

Hazard Identification and Classification
Methyl 2-ethoxyacetate is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS). A summary of its classification is detailed in Table 2.

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity

(Oral)
4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Source:[1][2]

The GHS classification indicates that the primary hazard associated with Methyl 2-
ethoxyacetate is acute toxicity if ingested.

Methyl 2-ethoxyacetate GHS Hazard Classification

Methyl 2-ethoxyacetate CAS: 17640-26-5 Hazard Class Acute Toxicity (Oral) Category 4 Signal Word Warning Pictogram
image='https://upload.wikimedia.org/wikipedia/commons/thumb/9/95/GHS-pictogram-exclam.svg/120px-GHS-pictogram-exclam.svg.png'

GHS07
Hazard Statement H302: Harmful if swallowed
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Caption: GHS classification pathway for Methyl 2-ethoxyacetate.

Toxicological Information
Detailed toxicological data for Methyl 2-ethoxyacetate is limited. The available information is

summarized in Table 3.

Toxicological
Endpoint

Result Species Source

Acute Toxicity (Oral) Category 4 Data not specified [1][2]

Skin

Corrosion/Irritation
No data available

Serious Eye

Damage/Irritation
No data available

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell

Mutagenicity
No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ

Toxicity (Single

Exposure)

No data available

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard No data available
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It is crucial for researchers to handle this chemical with care, assuming potential for irritation

and other hazards in the absence of comprehensive data.

Handling, Storage, and Emergency Protocols
Due to the limited specific data for Methyl 2-ethoxyacetate, standard laboratory best practices

for handling chemicals of moderate acute toxicity should be strictly followed.

Experimental Protocol: Standard Handling Procedure
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Wear standard laboratory attire (lab coat, closed-toe shoes).

Use chemical-resistant gloves (e.g., nitrile).

Wear safety glasses with side shields or chemical splash goggles.

Handling:

Avoid direct contact with skin and eyes.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocol: Spill Response
The following workflow outlines the general procedure for responding to a minor laboratory spill

of Methyl 2-ethoxyacetate.
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Spill Occurs

Alert others in the area

Assess the spill size and risk

Evacuate the area if necessary

Major Spill

Don appropriate PPE
(gloves, goggles, lab coat)

Minor Spill

Report the incident to lab supervisor

Contain the spill with absorbent material

Collect absorbed material into a waste container

Decontaminate the spill area

Dispose of waste as hazardous material

Spill Response Complete

Click to download full resolution via product page

Caption: General workflow for a minor laboratory chemical spill.
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First Aid Measures
In case of exposure, follow these first-aid guidelines:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Inhaled: Move person into fresh air and keep comfortable for breathing.

Always have the Safety Data Sheet (SDS) available when seeking medical attention.

Fire-Fighting and Disposal Measures
Fire-Fighting: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.

Specific guidance for Methyl 2-ethoxyacetate is not available; treat as a standard

combustible solid.

Disposal: Dispose of contents/container in accordance with local, regional, national, and

international regulations. Chemical waste must be handled as hazardous waste.

Disclaimer: This guide is intended for informational purposes for a scientific audience and is

based on currently available data. It is not a substitute for a comprehensive Safety Data Sheet

(SDS) and institutional safety protocols. Always consult the SDS from your supplier and follow

all institutional and regulatory guidelines for chemical handling and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042190#methyl-2-ethoxyacetate-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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